Cas no 497833-04-2 (1-methyl-5-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde)

1-methyl-5-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde structure
497833-04-2 structure
Product Name:1-methyl-5-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde
CAS No:497833-04-2
MF:C6H5F3N2O
MW:178.111911535263
MDL:MFCD11707230
CID:324572
PubChem ID:11008484
Update Time:2025-04-19

1-methyl-5-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1-methyl-5-(trifluoromethyl)-1H-Pyrazole-4-carboxaldehyde
    • 1H-Pyrazole-4-carboxaldehyde,1-methyl-5-(trifluoromethyl)-
    • 1-Methyl-5-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde
    • 1-methyl-5-(trifluoromethyl)pyrazole-4-carbaldehyde
    • 1-methyl-5-trifluoromethyl-4-pyrazolecarbaldehyde
    • 4-Formyl-5-(trifluoromethyl)-1-methyl-1H-pyrazole
    • 497833-04-2
    • XUA83304
    • F81449
    • AMY12104
    • SCHEMBL1044002
    • Z1255462215
    • AS-70049
    • FT-0751840
    • EN300-233015
    • AKOS015898320
    • AC-27613
    • A7407
    • MFCD11707230
    • DTXSID20451656
    • DB-071049
    • STL415443
    • 1-methyl-5-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde
    • MDL： MFCD11707230
    • Inchi： 1S/C6H5F3N2O/c1-11-5(6(7,8)9)4(3-12)2-10-11/h2-3H,1H3
    • InChI Key： UPFJYPJGFYQTRE-UHFFFAOYSA-N
    • SMILES： FC(C1=C(C=O)C=NN1C)(F)F

Computed Properties

  • Exact Mass: 178.03500
  • Monoisotopic Mass: 178.03539727g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 34.9Ų

Experimental Properties

  • PSA: 34.89000
  • LogP: 1.25140

1-methyl-5-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde Security Information

1-methyl-5-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-methyl-5-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
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Apollo Scientific
PC903913-1g
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Apollo Scientific
PC903913-5g
1-Methyl-5-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde
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abcr
AB502781-250 mg
1-Methyl-5-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde
 497833-04-2
250MG
 €195.90 2022-03-24
abcr
AB502781-500 mg
1-Methyl-5-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde
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500MG
 €232.80 2022-03-24
abcr
AB502781-1 g
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